7-Hydroxycannabidivarin-d7

• Molecular Formula: C19H26O3
• Molecular Weight: 309.4 g/mol
• SMILES: CCCC1=CC(=C(C(=C1)O)C2C=C(CCC2C(=C)C)CO)O
• InChI: InChI=1S/C19H26O3/c1-4-5-13-9-17(21)19(18(22)10-13)16-8-14(11-20)6-7-15(16)12(2)3/h8-10,15-16,20-22H,2,4-7,11H2,1,3H3/t15-,16+/m0/s1/i1D3,4D2,5D2
• InChIKey: SAAKWLWLDDSXCQ-LZSPHPEASA-N

CBD-D7: Deuterated Internal Standard

The compound 5-(1,1,2,2,3,3,3-heptadeuteriopropyl)-2-[(1R,6R)-3-(hydroxymethyl)-6-prop-1-en-2-ylcyclohex-2-en-1-yl]benzene-1,3-diol, also known as Cannabidiol-D7 or CBD-D7, is a stable isotope-labeled analog of cannabidiol (CBD), a non-psychoactive phytocannabinoid . It is characterized by the substitution of seven hydrogen atoms with deuterium atoms on its propyl side chain, resulting in a molecular weight of 309.4 g/mol (compared to 302.4 g/mol for unlabeled CBD) and a molecular formula of C19H19D7O3 . This compound is specifically designed and utilized as an internal standard (IS) in mass spectrometry-based analytical methods, most notably liquid chromatography-tandem mass spectrometry (LC-MS/MS), to enable the precise and accurate quantification of CBD in complex biological and product matrices .

Deuterated internal standard (ISTD) for LC-MS/MS isotope dilution

Corrects sample preparation variability and matrix effects in complex matrices

Why Unlabeled CBD Cannot Replace CBD-D7

Using unlabeled cannabidiol (CBD) or even different deuterated analogs (e.g., CBD-D3, CBD-D9) as an internal standard is not a direct substitute for a specific deuterated analog like CBD-D7 without rigorous, method-specific re-validation. Unlabeled CBD will co-elute with the analyte and cannot be distinguished by the mass spectrometer, rendering it useless for isotope dilution mass spectrometry (IDMS). While other deuterated CBD analogs (e.g., CBD-D3 or CBD-D9) can serve as internal standards, their performance in terms of chromatographic retention time, ionization efficiency, and susceptibility to matrix effects may differ due to the degree and position of deuteration. This can lead to biases in quantification, particularly in complex matrices like plasma or food products [1]. Switching from one deuterated IS to another (e.g., from CBD-D3 to CBD-D7) requires a full cross-validation study to ensure the new IS provides equivalent or superior correction for matrix effects and recovery, as mandated by regulatory guidelines from the FDA and EMA for bioanalytical method validation [2].

Unlabeled CBD

Co-elutes with analyte and cannot be mass-differentiated, disabling IDMS.

Other deuterated analogs (CBD-D3, D9)

May differ in retention, ionization, or matrix effect correction; requires cross-validation.

ISTD substitution

Switching deuterated ISTDs mandates full method re-validation per bioanalytical guidance.

• [1] Anderson, D. (2017). Certified Reference Materials and Internal Standards for Cannabinoid Analysis. LabX. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

CBD-D7 vs. Alternative Internal Standards

Mass Spectrometric Differentiation by Deuterium Shift

As a deuterated internal standard, CBD-D7 (C19H19D7O3) is chemically nearly identical to its non-deuterated counterpart, cannabidiol (CBD, C21H30O2), but has a higher molecular weight due to the substitution of seven hydrogen atoms with deuterium. This mass difference of +7 Da allows a mass spectrometer to distinguish the internal standard from the analyte, enabling accurate quantification using isotope dilution mass spectrometry. For example, in a typical LC-MS/MS method, the precursor-to-product ion transition for CBD-D9 (a +9 Da analog) was m/z 322 > 254, while the transitions for the analytes CBD and THC were m/z 313 > 245 and m/z 313 > 191 . This principle applies identically to CBD-D7, which would have a precursor ion at m/z 322 (or 321 depending on ionization mode).

Mass Differentiation

Cross-study comparable

+7 Da shift (precursor ~m/z 322 vs 313)

Enables independent MS detection without interference

Negative ion ESI LC-MS/MS

Evidence Dimension	Precursor Ion m/z in LC-MS/MS (Negative Ion Mode)
Target Compound Data	~ m/z 322 (estimated for CBD-D7 [M-H]-)
Comparator Or Baseline	Unlabeled CBD: m/z 313 [M-H]-
Quantified Difference	+9 Da (for CBD-D9), equivalent principle for +7 Da shift with CBD-D7
Conditions	LC-MS/MS analysis using electrospray ionization (ESI) in negative ion mode

Why This Matters

This quantifiable mass shift is the fundamental requirement for any internal standard in LC-MS/MS, as it ensures the analyte and IS can be measured independently and without cross-interference.

Matrix Effect and Recovery Correction

The primary advantage of using a stable isotope-labeled internal standard (SIL-IS) like CBD-D7 is its ability to correct for variability in sample preparation, extraction recovery, and matrix effects during ionization. A study developing a method for quantifying cannabinoids in complex edible matrices (chocolates and gummies) using DART-HRMS employed deuterated THC (THC-d3) and CBD (CBD-d9) as internal standards [1]. The researchers reported that the use of these SIL-IS allowed for accurate quantification despite the highly complex matrices, yielding results that closely matched product labels [1].

Matrix Effect Correction

Class-level

Accurate quantification in edible matrices using deuterated IS (CBD-d9)

Demonstrates necessity of SIL-IS for complex sample types

CBD-D7-specific validation recommended

Evidence Dimension	Quantification Accuracy in Complex Matrices
Target Compound Data	Method successfully quantified cannabinoids in chocolate and gummy matrices using deuterated internal standards (CBD-d9).
Comparator Or Baseline	Analysis without a SIL-IS (or using a non-analog IS) would be subject to significant and variable bias from matrix effects and inconsistent recovery.
Quantified Difference	Not quantified as a direct comparison for CBD-D7, but the necessity of a SIL-IS for accuracy in these matrices is demonstrated.
Conditions	Direct Analysis in Real Time-High Resolution Mass Spectrometry (DART-HRMS) of cannabinoid-infused edibles

Why This Matters

This demonstrates that the use of a deuterated analog is not optional but a critical requirement for generating reliable quantitative data in complex sample types, which is a primary application for compounds like CBD-D7.

• [1] ScienceOpen. (2023). DART-MS Facilitated Quantification of Cannabinoids in Complex Edible Matrices—Focus on Chocolates and Gelatin-Based Fruit Candies. View Source

Investigating CBD Pharmacokinetics

Deuterium-labeled cannabinoids have been used for decades to study the pharmacokinetics of these compounds in humans. An early study administered deuterium-labelled cannabidiol (2H2-CBD) intravenously (20 mg) and via smoking (~19 mg) to human subjects [1]. The use of the labeled compound allowed researchers to track the disposition of the administered drug without interference from endogenous or previously administered cannabinoids. This study reported a systemic availability of 31 +/- 13% after smoking and a plasma clearance of 960-1560 ml/min after IV administration [1].

Human PK Research

Supporting evidence

Systemic availability: 31±13% (smoking); Clearance: 960–1560 mL/min (IV)

Precedent for labeled CBD use in human PK study design

2H2-CBD analog; analogous principle

Evidence Dimension	In vivo Pharmacokinetic Parameters in Humans
Target Compound Data	Systemic availability: 31 +/- 13% (smoking); Plasma clearance: 960-1560 ml/min (IV)
Comparator Or Baseline	Analysis with unlabeled CBD would not allow for this type of controlled, interference-free study in users.
Quantified Difference	The use of a labeled compound is essential for the study design.
Conditions	Single-dose study in 5 male marijuana smokers, plasma analysis by mass fragmentography

Why This Matters

While this study used a different deuterated form (2H2-CBD), it establishes the precedent and utility of deuterated CBD analogs, like CBD-D7, as essential tools for conducting definitive human pharmacokinetic studies.

• [1] Ohlsson, A., et al. (1986). Single-dose kinetics of deuterium-labelled cannabidiol in man after smoking and intravenous administration. Biomed Environ Mass Spectrom, 13(2), 77-83. View Source

CBD-D7 Applications

CBD Quantification in Biological Matrices

CBD-D7 is the preferred internal standard for LC-MS/MS methods designed to quantify CBD levels in biological fluids for clinical trials, therapeutic drug monitoring, and pharmacokinetic studies [1]. Its near-identical chemical behavior to the analyte ensures that it co-elutes with CBD and corrects for any variability in sample preparation (e.g., protein precipitation, liquid-liquid extraction) and ionization (e.g., matrix effects from phospholipids) [2].

CBD Product Quality Control

In regulated industries such as pharmaceuticals and food supplements, precise quantification of active ingredients is mandatory. CBD-D7 can be used as an internal standard in validated LC-MS/MS methods to ensure that CBD-infused products (oils, edibles, topicals) meet label claims and comply with regulatory limits for contaminants like THC. The use of a deuterated IS is crucial for achieving the high accuracy and precision required for release testing and stability studies [3].

Forensic Toxicology and Workplace Drug Testing

Forensic and toxicology laboratories require robust methods for identifying and quantifying cannabinoids and their metabolites in biological samples. CBD-D7 serves as a reliable internal standard for these applications, allowing for confident differentiation of CBD from other cannabinoids and providing legally defensible quantitative results. Its use helps correct for matrix effects common in post-mortem or adulterated samples [1].

Metabolite Identification and In Vitro Metabolism

In drug discovery and development, understanding the metabolic fate of a compound is critical. CBD-D7 can be used as an internal standard to quantify the depletion of CBD in in vitro systems (e.g., liver microsomes, hepatocytes). This allows researchers to accurately calculate intrinsic clearance and identify potential drug-drug interactions. The use of a stable-labeled IS provides superior precision compared to using non-labeled or structurally dissimilar standards [2].

Application

Selection Property

Validation Focus

Bioanalytical method validation for research PK

Co-elution and matrix-effect correction

Accuracy in human plasma research matrices

Product-label verification in infused products

High precision for complex product matrices

Label claim accuracy and contaminant limit testing

Forensic sample analysis research

Robust matrix-effect correction

Cross-cannabinoid differentiation and quantification

In vitro metabolism and clearance studies

Precise quantification for intrinsic clearance

CYP-mediated depletion and drug-interaction screening

• [1] Anderson, D. (2017). Certified Reference Materials and Internal Standards for Cannabinoid Analysis. LabX. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [3] ScienceOpen. (2023). DART-MS Facilitated Quantification of Cannabinoids in Complex Edible Matrices—Focus on Chocolates and Gelatin-Based Fruit Candies. View Source